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Compound of Interest

Compound Name: Bismuth Subcarbonate

Cat. No.: B048179

An In-depth Technical Guide on the Fundamental Properties of Bismuth Subcarbonate

Introduction

Bismuth subcarbonate, with the chemical formula (BiO)2COs3, is an inorganic compound of
significant interest in the pharmaceutical and materials science sectors.[1][2] It is a chemical
compound of bismuth that contains both oxide and carbonate anions, with bismuth in the +3
oxidation state.[1][3] Occurring naturally as the mineral bismutite, this compound has a history
of use in medicine as an antacid and antidiarrheal agent.[1][2][4] In modern medicine, it is
utilized for its gastroprotective and antimicrobial properties, notably against Helicobacter pylori.
[2][5][6] Beyond its medical applications, bismuth subcarbonate serves as a precursor for
other bismuth compounds, a component in ceramic glazes, and a filler in radiopaque medical
devices.[1][7]

This guide provides a comprehensive overview of the core properties of bismuth
subcarbonate, tailored for researchers, scientists, and professionals in drug development. It
covers its fundamental chemical and physical characteristics, crystal structure, synthesis and
characterization methodologies, and its mechanism of action.

Chemical and Physical Properties

Bismuth subcarbonate is a fine, white to pale yellow-white, odorless, and tasteless powder.[1]
[8] It is stable in air but is light-sensitive and may slowly darken upon exposure to light.[1][8][9]
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The compound is practically insoluble in water and ethanol but dissolves with effervescence in
mineral acids like nitric and hydrochloric acid.[7][8][10]

Table 1: Summary of Quantitative Physicochemical Data for Bismuth Subcarbonate

Property Value References

Chemical Formula (BiO)2CO0s or CBIi20s [1104]111]

Molar Mass 509.97 g/mol (L1411 1][12][13]

Density 6.86 g/cm3 at 25 °C [L1BI7ML 23]
Fine white to pale yellow-white

Appearance [11031[13]
powder

Solubility in Water Insoluble [L13B14171113]

Insoluble in alcohol; Soluble in
o mineral acids and
Solubility in Other Solvents ] ]
concentrated acetic acid.[4][7]

[BII11][14]

Decomposes upon heating.[1]

Decomposition Point Starts around 300-350 °C.[14]
[15][16][17][18]
CAS Number 5892-10-4 [113114]113]

Crystal Structure

Bismuth subcarbonate possesses a layered structure with a tetragonal unit cell.[1] The
structure consists of positively charged bismuth-oxygen layers, specifically (BiO)22*, alternating
with layers of carbonate anions (COs327).[1][3] This structural arrangement is related to the
mineral kettnerite.[1][3] The precise ordering and orientation of the carbonate ions within the
structure can be influenced by synthesis conditions.

Experimental Protocols
Synthesis Methodologies
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Bismuth subcarbonate can be synthesized through various methods, with co-precipitation
and hydrothermal techniques being common. The chosen method can influence the material's
morphology, such as forming nanoplates or nanospheres.[1]

Protocol 4.1.1: Co-precipitation Synthesis

This method involves the reaction of a soluble bismuth salt with a carbonate solution to
precipitate bismuth subcarbonate.

Preparation of Bismuth Solution: Dissolve a stoichiometric amount of bismuth nitrate
pentahydrate (Bi(NO3)3-5H20) in a dilute nitric acid solution (e.g., 1 M) with continuous
stirring until the salt is fully dissolved.[15]

Preparation of Carbonate Solution: In a separate vessel, prepare an aqueous solution of
sodium carbonate (Na2COs) (e.g., 0.2 M).[15]

Precipitation: Heat the sodium carbonate solution to a specific temperature (e.g., 55-60 °C).
[15][19] Add the bismuth nitrate solution dropwise to the heated carbonate solution under
vigorous and constant stirring. A white precipitate of bismuth subcarbonate will form
immediately.[15]

Aging: Continue stirring the suspension for a defined period (e.g., 30-60 minutes) at the
reaction temperature to allow the precipitate to age and crystallize.[15]

Washing: Collect the precipitate by filtration or centrifugation. Wash the product multiple
times with deionized water to remove any unreacted ions (e.g., nitrates, sodium).
Subsequently, wash with ethanol to facilitate drying.[15]

Drying: Dry the final product in an oven at a controlled temperature, typically between 60 °C
and 80 °C, overnight or until a constant weight is achieved.[8][15][19] Avoid excessively high
temperatures to prevent decomposition.[8]

Protocol 4.1.2: Hydrothermal Synthesis

This method can produce well-defined nanostructures, such as nanowires.
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e Precursor Mixture: Suspend (-Bi=Os powder in an agueous solution containing sodium
chloride (NaCl) and sodium carbonate (Naz2CO3).[15]

e pH Adjustment: Adjust the pH of the solution to an acidic value (e.g., pH 3.0) using
hydrochloric acid (HCI).[15]

e Hydrothermal Reaction: Transfer the mixture into a Teflon-lined stainless-steel autoclave.[15]
Seal the autoclave and heat it to a specified temperature (e.g., 160 °C) for several hours
(e.g., 6 hours) while stirring.[15]

e Cooling and Collection: Allow the autoclave to cool down to room temperature naturally.[15]

» Washing: Collect the resulting solid product by filtration. Wash it thoroughly with deionized
water and ethanol several times to remove residual reactants.[15]

e Drying: Dry the product in an oven at 60 °C overnight.[15]

Characterization Techniques

The structural, morphological, and compositional properties of synthesized bismuth
subcarbonate are typically confirmed using a suite of analytical techniques.

Protocol 4.2.1: X-ray Diffraction (XRD)
XRD is used to identify the crystalline phase and structure of the material.

o Sample Preparation: Finely grind the bismuth subcarbonate powder using a mortar and
pestle to ensure random orientation of the crystallites.

o Data Acquisition: Mount the powder on a sample holder. Run the analysis using a
diffractometer with Cu-Ka radiation (A = 0.1548 nm).[15] Collect the diffraction pattern over a
20 range, for instance, from 10° to 70°, with a defined step size.[15]

» Data Analysis: Compare the resulting diffraction peaks with standard patterns from a
crystallographic database (e.g., JCPDS No. 41-1488 for tetragonal (BiO)2COs3) to confirm the
phase purity.[20]

Protocol 4.2.2: Scanning Electron Microscopy (SEM)
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SEM is employed to observe the surface morphology and microstructure of the particles.

Sample Mounting: Mount a small amount of the bismuth subcarbonate powder onto an
SEM stub using double-sided carbon tape.

Sputter Coating: If the sample is not sufficiently conductive, coat it with a thin layer of a
conductive material (e.g., gold or carbon) to prevent charging under the electron beam.

Imaging: Introduce the sample into the SEM chamber. Acquire images at various
magnifications to visualize the particle shape, size distribution, and surface texture.[19]

Protocol 4.2.3: Fourier-Transform Infrared Spectroscopy (FTIR)

FTIR is used to identify the functional groups present in the sample, particularly the carbonate
anion.

Sample Preparation: Mix a small amount of the bismuth subcarbonate powder with
potassium bromide (KBr) and press the mixture into a transparent pellet. Alternatively,
perform the analysis using an Attenuated Total Reflectance (ATR) accessory.

Spectral Acquisition: Place the sample in the FTIR spectrometer and record the spectrum,
typically in the range of 4000 to 400 cm™1.

Analysis: Identify the characteristic absorption bands. For (BiO)2COs, expect strong peaks
corresponding to the vibrations of the carbonate group (COs2~) and Bi-O bonds.[19][21]

Protocol 4.2.4: Thermogravimetric Analysis (TGA)
TGA is used to study the thermal stability and decomposition behavior of the compound.

o Sample Preparation: Place a precisely weighed amount of the bismuth subcarbonate
powder into a TGA crucible (e.g., alumina or platinum).

e Analysis: Heat the sample in the TGA instrument under a controlled atmosphere (e.g., air or
nitrogen) at a constant heating rate (e.g., 10 °C/min) over a defined temperature range (e.qg.,
from room temperature to 700 °C).[22]
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o Data Interpretation: Analyze the resulting curve of weight loss versus temperature to
determine the decomposition temperatures and stoichiometry of the thermal degradation
process.[15]

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the synthesis and characterization of
bismuth subcarbonate.
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Caption: Experimental workflow for bismuth subcarbonate synthesis and analysis.
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Thermal Properties

Bismuth subcarbonate is thermally unstable and decomposes upon heating.
Thermogravimetric analysis shows that the decomposition process typically begins at
temperatures between 300 °C and 400 °C.[15][16][17] The decomposition proceeds in stages,
ultimately yielding bismuth trioxide (Bi=Os) and releasing carbon dioxide and water if it is a
hydrated form.[8] The exact decomposition temperatures and kinetics can be influenced by
factors such as the material's morphology, crystallinity, and the presence of impurities or
dopants.[15][16]

Table 2: Thermal Decomposition Data for Bismuth Subcarbonate

Decompositio Activation
Material Form n Temperature  Final Product Energy Reference
Range (°C) (kd/mol)
Nanoplates 300-500 0-Bi20s3 160-170 [16]
Nanowires ]
230-325 (First )
(Surface Bi«OsCOs + H2O  118-223 [15][16][22]
Stage)
Defects)
Nanowires >325 (Second )
a-Bi203 230-270 [16][22]
(Core) Stage)

Mechanism of Action in Drug Development

In pharmaceutical applications, bismuth subcarbonate is primarily used to treat
gastrointestinal disorders.[2][6] Its therapeutic effects are attributed to a multi-faceted
mechanism of action that is largely localized to the gastrointestinal tract, as the compound is
minimally absorbed into systemic circulation.[23]

o Antacid Activity: When ingested, bismuth subcarbonate reacts with and neutralizes excess
hydrochloric acid in the stomach.[2][5] This provides relief from symptoms of indigestion and
heartburn.

» Protective Barrier Formation: The reaction with gastric acid forms insoluble bismuth
compounds, such as bismuth oxychloride.[5] These compounds precipitate on the mucosal
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surface, forming a protective coating over inflamed tissues and ulcer craters.[2][23][24] This
barrier shields the underlying tissue from further damage by acid and pepsin, thereby
promoting healing.[2][23]

o Antimicrobial Effects: Bismuth subcarbonate exhibits direct antimicrobial activity, most
notably against Helicobacter pylori, a bacterium strongly associated with gastritis and peptic
ulcers.[2][5] The bismuth ions are believed to interfere with bacterial adhesion to the gastric
mucosa, disrupt the bacterial cell wall, and inhibit critical bacterial enzyme systems, leading
to a bactericidal effect.[2][5]

» Astringent and Absorbent Properties: The compound has mild astringent properties, helping
to reduce inflammation and fluid secretion in the gut, which is beneficial in treating diarrhea.

[2]5]1(8]

Signaling Pathway and Mechanism Visualization

The diagram below illustrates the key mechanisms of bismuth subcarbonate within the
gastrointestinal tract.

Bismuth Subcarbonate
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Caption: Mechanism of action of bismuth subcarbonate in the Gl tract.

Conclusion
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Bismuth subcarbonate is a well-characterized inorganic compound with robust applications,
particularly in pharmacology. Its fundamental properties—insolubility in water, reactivity with
acid, and thermal decomposition to bismuth oxide—are central to its utility. For drug
development professionals, its multifaceted mechanism of action, combining acid
neutralization, mucosal protection, and antimicrobial activity, makes it a valuable agent for
treating common gastrointestinal ailments. The ability to synthesize bismuth subcarbonate
with controlled morphologies opens avenues for enhancing its therapeutic efficacy and
exploring novel applications in materials science and catalysis. A thorough understanding of its
chemical and physical properties, as detailed in this guide, is essential for its effective and safe
application in research and clinical settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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